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Synthesis and Handling of 8-Bromocaffeine

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Caffeine, 8-bromo-

CAS No.: 10381-82-5

Cat. No.: S572041

Understanding the synthesis of 8-bromocaffeine is key, as the purification method is intrinsically linked to its

production process.

Aspect Details

Chemical Name 8-Bromocaffeine [1]
Molecular CsHoBrN4O:2 [1]

Formula

Molar Mass 273.090 g:mol~* [1]
Appearance White solid [1]

Melting Point 206 °C (403 °F; 479 K) [1]

Primary Synthesis Electrophilic aromatic substitution of caffeine with bromine in glacial acetic acid.

Route Acid scavenger (e.g., sodium acetate) neutralizes HBr byproduct. [1]
Alternative Bromine generated in situ from sodium bromide and hydrogen peroxide in
Synthesis aqueous caffeine solution. [1]

Reported Yield Up to 85% [1]

Key Hazard Harmful if swallowed (H302) [1]
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The most consistent purification method mentioned across the literature for 8-bromocaffeine and its direct

derivatives is recrystallization from ethanol [2] [1].

Purification by Recrystallization

The general procedure for recrystallization, a critical purification technique for solid compounds, is outlined

below.
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Start with Impure
Solid Compound

1. Solvent Selection
* Dissolves compound poorly cold
* Dissolves compound well hot
* Impurities soluble or insoluble
* BP 40-120°C, below compound MP

:

2. Dissolve in Hot Solvent
» Use minimal hot solvent
» Use Erlenmeyer flask
* Hot-filter if insoluble impurities remain

'

3. Cool Solution
* Let cool slowly to room temp
* Place in ice bath to complete crystallization
« Scratch flask or 'seed' if needed

4. Collect and Dry Crystals
* Isolate via vacuum filtration
* Rinse with small amount of cold solvent
* Air-dry, vacuum-dry, or use desiccator

Click to download full resolution via product page

Recrystallization Workflow
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For 8-bromocaffeine, ethanol has been successfully used as the recrystallization solvent [2]. The typical steps

dre:

¢ Dissolution: The crude 8-bromocaffeine is dissolved in a minimal volume of hot ethanol [3].

e Cooling: The solution is allowed to cool slowly to room temperature and then often further cooled in
an ice bath to maximize crystal yield [3].

¢ Isolation: The pure crystals are collected via vacuum filtration (using a Buichner or Hirsch funnel) [3].

e Drying: The crystals are dried by drawing air through them on the filter or by leaving them in a
desiccator [3].

Analytical Verification and Applications

After purification, you can verify the identity and purity of your compound using several analytical methods.
The reported melting point of pure 8-bromocaffeine is 206 °C [1]. Single-crystal X-ray diffraction has been
used to confirm the molecular structure of related 8-substituted caffeine derivatives [2]. Furthermore, High-
Performance Liquid Chromatography (HPLC), particularly reversed-phase HPLC, is a powerful

technique for quantifying purity and separating any remaining impurities [4].

Beyond its role as a synthetic intermediate, 8-bromocaffeine has direct research applications, primarily
acting as a radiosensitizer to increase the sensitivity of tumor cells to radiotherapy [1]. It also serves as a

versatile reagent in organic synthesis, for example, in converting aldoximes into nitriles [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[Online PDF]. Available at: [https://www.smolecule.com/products/b572041#purification-of-8-

bromocaffeine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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